Cas no 62156-77-8 (Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl-)

Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl- structure
62156-77-8 structure
Product Name:Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl-
CAS No:62156-77-8
MF:C15H14ClNO2S
MW:307.795161724091
CID:456080
PubChem ID:71389297
Update Time:2025-04-19

Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl-
    • 2-(3-chloro-4-nitrophenyl)sulfanyl-1,3,5-trimethylbenzene
    • 2-[(3-Chloro-4-nitrophenyl)sulfanyl]-1,3,5-trimethylbenzene
    • DTXSID20811317
    • 62156-77-8
    • Inchi: 1S/C15H14ClNO2S/c1-9-6-10(2)15(11(3)7-9)20-12-4-5-14(17(18)19)13(16)8-12/h4-8H,1-3H3
    • InChI Key: CACWJZIRSFJWIG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)SC1C(C)=CC(C)=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 307.04352
  • Monoisotopic Mass: 307.0433776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14

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